Cas no 2171989-52-7 (2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol)

• Product Name: 2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol
• CAS No: 2171989-52-7
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5852908
• PubChem ID: 165604669
• Update Time: 2025-06-21

2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol
• EN300-1635373
• 2171989-52-7

• Inchi： 1S/C8H12N2O3/c1-12-7-5-9-6(3-4-11)8(10-7)13-2/h5,11H,3-4H2,1-2H3
• InChI Key： AAADWVDRKNKWPY-UHFFFAOYSA-N
• SMILES： O(C)C1C(CCO)=NC=C(N=1)OC

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.5Ų

Additional information on 2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol

Comprehensive Overview of 2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol (CAS No. 2171989-52-7): Properties, Applications, and Innovations

2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol (CAS No. 2171989-52-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique pyrazine-based structure. The compound's molecular formula and structural features make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in small-molecule therapeutics, driven by the growing demand for precision medicine and personalized treatment solutions.

One of the key synthetic pathways for 2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol involves multi-step reactions starting from pyrazine derivatives, emphasizing the importance of green chemistry principles to minimize environmental impact. Recent studies highlight its role as an intermediate in developing bioactive molecules, aligning with trends in sustainable synthesis and catalytic efficiency. The compound's solubility and stability under physiological conditions further enhance its applicability in formulation development.

In the context of AI-driven drug discovery, CAS No. 2171989-52-7 has been flagged in computational screens for its pharmacophore properties. This aligns with industry shifts toward machine learning-aided molecular design, where structural optimization is accelerated through predictive modeling. Users searching for "pyrazine-based drug candidates 2024" or "high-value chemical intermediates" will find this compound relevant due to its scalable synthesis and patent activity in recent years.

The agrochemical sector also explores 2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol for its potential as a plant growth regulator. Its mode of action in modulating metabolic pathways in crops resonates with the global push for climate-resilient agriculture. Searches like "sustainable crop protection chemicals" often intersect with discussions about such heterocyclic compounds, underscoring the compound's versatility.

Analytical characterization of CAS No. 2171989-52-7 typically involves HPLC-MS and NMR spectroscopy, critical for ensuring batch-to-batch consistency in industrial applications. The compound's chromatographic behavior and detection limits are frequently queried by quality control professionals, reflecting its niche yet expanding role in high-purity chemicals manufacturing.

Emerging literature suggests that modifications of the dimethoxypyrazine core in 2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol could unlock new structure-activity relationships (SARs). This is particularly relevant to queries such as "SAR studies of pyrazine derivatives", a hot topic in medicinal chemistry forums. The compound's hydrogen-bonding capacity and lipophilicity metrics further position it as a scaffold for fragment-based drug design.

Regulatory and safety assessments of 2171989-52-7 indicate compliance with standard laboratory handling protocols, though users often search for "material safety data sheets for pyrazine alcohols". The compound's toxicological profile remains under study, with preliminary data suggesting low acute toxicity, a factor critical for industrial adoption.

In summary, 2-(3,5-dimethoxypyrazin-2-yl)ethan-1-ol represents a convergence of cutting-edge chemistry and applied sciences. Its dual relevance to life sciences and material innovation ensures sustained interest, mirrored by search trends around "specialty chemicals for R&D" and "next-gen pharmaceutical intermediates". As research progresses, this compound is poised to contribute significantly to high-value applications across multiple disciplines.